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Compound of Interest

3-Fluoro-2-iodoaniline
Compound Name:
hydrochloride

Cat. No.: B040847

An In-depth Technical Guide to 3-Fluoro-2-
iodoaniline Hydrochloride

This guide provides a comprehensive overview of 3-Fluoro-2-iodoaniline hydrochloride, a
halogenated aniline derivative. It is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis. This document outlines the compound's
chemical structure, nomenclature, and key physicochemical properties.

Chemical Structure and IUPAC Name

The foundational structure is 3-fluoro-2-iodoaniline, an aniline ring substituted with a fluorine
atom at the third position and an iodine atom at the second position relative to the amino group.
The hydrochloride salt is formed by the protonation of the amino group.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 3-
fluoro-2-iodoaniline;hydrochloride.

Chemical Structure of 3-Fluoro-2-iodoaniline:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b040847?utm_src=pdf-interest
https://www.benchchem.com/product/b040847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A summary of the key quantitative data for 3-Fluoro-2-iodoaniline and its hydrochloride salt is
presented below for easy comparison.

3-Fluoro-2-
3-Fluoro-2- ] .
Property ] . iodoaniline Reference
iodoaniline .
hydrochloride
CAS Number 706752-99-0 122455-37-2 [L112113]1[41[5]
Molecular Formula CeHsFIN CeHsCIFIN [1][3]I5]
Molecular Weight 237.01 g/mol 273.48 g/mol [1]
Physical Form Solid Solid
Purity min 95% 97% [5]
2-8°C, inert
Storage Temperature Room Temperature
atmosphere

Logical Relationship Diagram

The following diagram illustrates the simple acid-base reaction forming the hydrochloride salt
from the parent aniline compound.
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3-Fluoro-2-iodoaniline Hydrochloric Acid
(C6H5FIN) (HCI)

Protonation

3-Fluoro-2-iodoaniline Hydrochloride
(C6HG6CIFIN)

Click to download full resolution via product page

Formation of the hydrochloride salt.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3-Fluoro-2-iodoaniline
hydrochloride are proprietary to chemical suppliers. However, a general synthetic approach
would involve the direct reaction of 3-Fluoro-2-iodoaniline with hydrochloric acid in a suitable
solvent.

Safety Information

The compound is classified with GHS07 pictogram, indicating it may cause skin irritation, eye
irritation, or respiratory irritation. Hazard statements include H302+H312+H332 (Harmful if
swallowed, in contact with skin or if inhaled), H315 (Causes skin irritation), H319 (Causes
serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures
include avoiding breathing dust/fume/gas/mist/vapors/spray and using protective
gloves/protective clothing/eye protection/face protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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